Cas no 676120-61-9 (3-Amino-5-(ethanesulfonyl)-2-hydroxybenzene-1-sulfonic acid)

• Product Name: 3-Amino-5-(ethanesulfonyl)-2-hydroxybenzene-1-sulfonic acid
• CAS No: 676120-61-9
• MF: C₈H₁₁NO₆S₂
• MW: 281.306040048599
• CID: 2797972
• PubChem ID: 19827285
• Update Time: 2025-04-21

3-Amino-5-(ethanesulfonyl)-2-hydroxybenzene-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL9335323
• DTXSID10600373
• 676120-61-9
• 3-Amino-5-(ethanesulfonyl)-2-hydroxybenzene-1-sulfonic acid

• Inchi： 1S/C8H11NO6S2/c1-2-16(11,12)5-3-6(9)8(10)7(4-5)17(13,14)15/h3-4,10H,2,9H2,1H3,(H,13,14,15)
• InChI Key： ODNFMKMHCOMLHC-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=C(C(=C(C=1)S(=O)(=O)O)O)N)(=O)=O

Computed Properties

• Exact Mass: 281.00277942g/mol
• Monoisotopic Mass: 281.00277942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 152Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives